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Compound Focus: Methacycline Hydrochloride

CAS No.: 3963-95-9

Cat. No.: S535081

CRM Specification & Traceability

The table below outlines the core specifications for a Methacycline Hydrochloride Pharmaceutical

Secondary Standard, which is a type of CRM.

Feature Specification

Product Name Methacycline Hydrochloride (Pharmaceutical Secondary Standard)
(1]

Certification Certified Reference Material (CRM) [1]

Primary Standard Multi-traceable to USP (USP 1397006) and EP primary standards [1]

Traceability

Qualification Produced and certified per ISO 17034 & ISO/IEC 17025 [1]

Intended Use Quality control, pharma release testing, method development [1]

Analytical Techniques HPLC: suitable, Gas chromatography: suitable [1]
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Associated Documentary Standards

For any CRM, the methods and specifications in documentary standards are critical. The USP Monograph
for Methacycline Hydrochloride Capsules provides official testing protocols. The workflow below

summarizes the key analytical procedures from identification to assay.

Identification
(Method II under
Identification-Tetracyclines)

Dissolution Test
(Apparatus 1, 100 rpm)
Medium: Water

Uniformity of
Dosage Units

Water Content Test
(Not more than 7.5%)

Assay Preparation

Assay (HPLC)
Calculate quantity of
Methacycline per capsule
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The official methods require the use of a USP Reference Standard like USP Methacycline Hydrochloride
RS (Catalog #1397006) [2] [3] as the primary benchmark in analyses like the Assay and Dissolution tests
[3].

Suggestions for Creating Your Comparison

Since a direct product comparison is not available, you can build one using the following approaches:

¢ Consult Official Pharmacopoeias: Access the full texts of the United States Pharmacopeia (USP)

and European Pharmacopoeia (EP). These documents define the mandatory quality benchmarks
that any CRM must meet.

e Procure Samples from Multiple Vendors: Source Methacycline Hydrochloride CRMs from
different reputable suppliers (e.g., other chemical distributors besides Sigma-Aldrich).

e Conduct In-house Performance Testing: Use the methodologies outlined in the USP monograph
(e.g., the HPLC assay) to test the samples you've acquired. Key performance indicators would
include purity, accuracy, consistency between lots, and the clarity of the Certificate of Analysis
(CoA).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b535081#methacycline-hydrochloride-certified-reference-

material-traceability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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